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Compound of Interest

Compound Name: Daphnilongeranin C

Cat. No.: B15593611 Get Quote

Currently, Daphnilongeranin C is not an established chemical probe in the field of cell biology.

Extensive literature searches indicate that research on this complex alkaloid has predominantly

focused on its chemical synthesis and structural elucidation. There is a notable absence of

published studies detailing its mechanism of action, specific cellular targets, or its application

as a tool for investigating biological pathways. Consequently, detailed application notes and

protocols for its use in cell biology cannot be provided at this time.

While information on Daphnilongeranin C is scarce, the broader family of Daphniphyllum

alkaloids, to which it belongs, has been reported to possess a range of biological activities,

most notably cytotoxicity against various cancer cell lines. This suggests a potential for these

compounds, including Daphnilongeranin C, to be developed into chemical probes in the

future, pending further investigation into their molecular mechanisms.

General Biological Activities of Daphniphyllum
Alkaloids
Several Daphniphyllum alkaloids have been screened for biological activity, revealing a

spectrum of effects that could warrant deeper investigation for probe development.

Cytotoxicity
A number of Daphniphyllum alkaloids have demonstrated cytotoxic effects against human

cancer cell lines. This activity is the most frequently reported biological effect for this class of
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compounds. However, these studies are often preliminary screens, and the specific cellular

pathways leading to cell death are generally not well-characterized.

Alkaloid Cell Line Activity

Daphnezomine W HeLa
Moderate cytotoxicity (IC₅₀ of

16.0 µg/mL)[1][2]

Daphnioldhanol A HeLa
Weak cytotoxicity (IC₅₀ of 31.9

µM)[3]

Unnamed Secodaphnane-type

Alkaloid
HeLa

Weak cytotoxicity (IC₅₀ of 31.9

µM)[3]

Daphnezomine L-type Alkaloid HeLa
Moderate cytotoxicity (IC₅₀ of

16.0 μg/mL)[1]

2-deoxymacropodumine A HeLa
Moderate cytotoxicity (IC₅₀ of

approximately 3.89 μM)[4]

Other Reported Activities
Beyond general cytotoxicity, some Daphniphyllum alkaloids have been found to modulate

specific cellular signaling pathways, although these findings are not yet fully elucidated.

NF-κB Inhibition: Certain calycindaphines, a subclass of Daphniphyllum alkaloids, have

shown significant inhibitory activity on NF-κB transcription.[5]

TGF-β Inhibition: Other calycindaphines have been observed to inhibit the TGF-β signaling

pathway in HepG2 cells.[5]

Autophagy Induction: A few calycindaphines have been reported to induce autophagy, as

evidenced by the formation of autophagic puncta and the conversion of the autophagic

marker LC3-II in HEK293 cells.[5]

Hypothetical Experimental Workflow for
Characterization
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Should Daphnilongeranin C become available for biological investigation, a general workflow

to assess its potential as a chemical probe would involve several key stages. The following

diagram illustrates a hypothetical experimental progression.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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